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Introduction

0-2172 is a potent and selective dopamine reuptake inhibitor (DRI) that serves as a valuable
pharmacological tool for investigating the neural circuitry of reward.[1][2] As a carbacyclic
analog of methylphenidate, 0-2172 exhibits a high affinity for the dopamine transporter (DAT),
thereby increasing extracellular dopamine levels in key brain regions associated with reward
and motivation, such as the nucleus accumbens and prefrontal cortex.[1][3] These application
notes provide a comprehensive overview of the use of 0-2172 in preclinical research, including
its pharmacological properties, detailed experimental protocols for in vitro and in vivo studies,
and data presentation guidelines.

Pharmacological Profile of O-2172

0-2172 acts as a stimulant by blocking the reuptake of dopamine from the synaptic cleft,
leading to an accumulation of dopamine and enhanced dopaminergic neurotransmission.[1] Its
selectivity for the dopamine transporter over other monoamine transporters, such as the
serotonin transporter (SERT), makes it a more specific tool for probing the role of dopamine in
reward processes compared to less selective compounds.[4]

Quantitative Data Summary
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The following table summarizes the in vitro binding affinities of 0-2172 for the dopamine and
serotonin transporters.

Transporter IC50 (nM) Reference
Dopamine Transporter (DAT) 47 [4]
Serotonin Transporter (SERT) 7000 [4]

Signaling Pathway of 0-2172 in the Reward Circuit

0-2172's primary mechanism of action is the inhibition of the dopamine transporter (DAT) on
presynaptic dopaminergic neurons. This leads to an increase in synaptic dopamine, which then
acts on postsynaptic D1 and D2 receptors in reward-related brain regions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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